![molecular formula C7H7F3N2O2 B2526778 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid CAS No. 1006328-54-6](/img/structure/B2526778.png)
2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
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Overview
Description
Trifluoromethylated pyrazoles are a class of compounds that have been studied for their potential applications in various fields . They often contain a trifluoromethyl group (-CF3) and a pyrazole ring, which is a five-membered ring with two nitrogen atoms .
Synthesis Analysis
The synthesis of trifluoromethylated pyrazoles often involves the reaction of a trifluoromethylated precursor with a compound containing a pyrazole ring . The exact method can vary depending on the specific compounds used .Molecular Structure Analysis
The molecular structure of trifluoromethylated pyrazoles typically includes a trifluoromethyl group attached to a carbon atom in the pyrazole ring . The exact structure can vary depending on the specific compound .Chemical Reactions Analysis
Trifluoromethylated pyrazoles can participate in various chemical reactions, often involving the trifluoromethyl group or the pyrazole ring . The exact reactions can vary depending on the specific compound and the reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of trifluoromethylated pyrazoles can vary depending on their specific structure . For example, they often have a relatively high molecular weight due to the presence of the trifluoromethyl group .Scientific Research Applications
Medicinal Chemistry and Drug Development
The incorporation of fluorine atoms, including trifluoromethyl groups, significantly impacts pharmaceuticals. In the past 20 years, several FDA-approved drugs have featured the TFM group as a pharmacophore . Researchers have explored the synthesis and biological activities of TFM-containing molecules. Potential applications include:
Mechanism of Action
Target of Action
Similar compounds with a trifluoromethyl group have been found to interact with various receptors and enzymes . The specific targets can vary depending on the structure of the compound and its functional groups.
Mode of Action
It’s known that the trifluoromethyl group in similar compounds can enhance binding affinity to target receptors or enzymes, potentially altering their function .
Biochemical Pathways
Compounds with similar structures have been found to influence various biological activities, such as antiviral, anti-inflammatory, and anticancer activities .
Pharmacokinetics
The trifluoromethyl group in similar compounds can enhance lipophilicity, which may improve absorption and distribution .
Result of Action
Similar compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[3-(trifluoromethyl)pyrazol-1-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2O2/c1-4(6(13)14)12-3-2-5(11-12)7(8,9)10/h2-4H,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCDVKVBJBHRXQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C=CC(=N1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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